Cas no 2680705-20-6 (2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-[1,3]thiazolo[4,5-b]pyridine-6-carboxylic acid)

• Product Name: 2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-[1,3]thiazolo[4,5-b]pyridine-6-carboxylic acid
• CAS No: 2680705-20-6
• MF: C₁₁H₉N₃O₄S
• MW: 279.271860837936
• CID: 6123238
• PubChem ID: 165911423
• Update Time: 2025-10-28

2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-[1,3]thiazolo[4,5-b]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28285612
• 2-{[(prop-2-en-1-yloxy)carbonyl]amino}-[1,3]thiazolo[4,5-b]pyridine-6-carboxylic acid
• 2680705-20-6
• 2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-[1,3]thiazolo[4,5-b]pyridine-6-carboxylic acid

• Inchi： 1S/C11H9N3O4S/c1-2-3-18-11(17)14-10-13-8-7(19-10)4-6(5-12-8)9(15)16/h2,4-5H,1,3H2,(H,15,16)(H,12,13,14,17)
• InChI Key： DFEAVDYKQVQMJQ-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OCC=C)=NC2=C1C=C(C(=O)O)C=N2

Computed Properties

• Exact Mass: 279.03137695g/mol
• Monoisotopic Mass: 279.03137695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 130Ų

Additional information on 2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-[1,3]thiazolo[4,5-b]pyridine-6-carboxylic acid

Comprehensive Overview of 2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-[1,3]thiazolo[4,5-b]pyridine-6-carboxylic acid (CAS No. 2680705-20-6)

The compound 2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-[1,3]thiazolo[4,5-b]pyridine-6-carboxylic acid (CAS No. 2680705-20-6) is a specialized heterocyclic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a thiazolo[4,5-b]pyridine core, makes it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly exploring its applications in targeting enzymes and receptors due to its carboxylic acid and allyloxycarbonyl functional groups, which enhance its reactivity and binding affinity.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in small-molecule therapeutics and precision medicine. The thiazolo[4,5-b]pyridine scaffold, in particular, has garnered attention for its role in modulating biological pathways. This compound's CAS No. 2680705-20-6 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its prop-2-en-1-yloxy carbonyl moiety further expands its utility in prodrug design and bioconjugation strategies.

One of the key trends in modern pharmacology is the development of targeted therapies with minimal off-target effects. The 2-{[(Prop-2-en-1-yloxy)carbonyl]amino} derivative offers a promising scaffold for such applications, as its thiazolo[4,5-b]pyridine core can be tailored to interact selectively with biological targets. This aligns with the growing interest in fragment-based drug design (FBDD) and covalent inhibitors, where the compound's carboxylic acid group serves as a versatile handle for further derivatization.

From a synthetic chemistry perspective, the compound's CAS No. 2680705-20-6 is often associated with queries about efficient synthesis routes and scalable production. Its allyloxycarbonyl-protected amine functionality is particularly valuable for orthogonal protection strategies in multi-step syntheses. Additionally, the thiazolo[4,5-b]pyridine ring system is a hotspot for metal-catalyzed cross-coupling reactions, enabling the introduction of diverse substituents for SAR optimization.

The compound's potential extends beyond traditional drug discovery. With the rise of chemical biology and proteolysis-targeting chimeras (PROTACs), researchers are investigating its utility in degrader technologies. The carboxylic acid group can be leveraged to link the molecule to E3 ligase ligands, creating bifunctional compounds capable of inducing targeted protein degradation. This application is highly relevant to current searches for next-generation therapeutics and disease-modifying agents.

In conclusion, 2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-[1,3]thiazolo[4,5-b]pyridine-6-carboxylic acid (CAS No. 2680705-20-6) represents a versatile and innovative compound with broad applications in medicinal chemistry, chemical biology, and drug development. Its unique structural features and adaptability make it a valuable tool for addressing contemporary challenges in therapeutic discovery and biomolecular engineering.